Cas no 2172448-73-4 (3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid)

• Product Name: 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid
• CAS No: 2172448-73-4
• MF: C₂₄H₂₉NO₅
• MW: 411.490767240524
• CID: 6422056
• PubChem ID: 165823511
• Update Time: 2025-11-07

3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid
• EN300-1556635
• 2172448-73-4
• 3-[(3-ethoxypropyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-methylpropanoic acid

• Inchi： 1S/C24H29NO5/c1-3-29-14-8-13-25(15-17(2)23(26)27)24(28)30-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,26,27)
• InChI Key： OERFXSYTDYUIPD-UHFFFAOYSA-N
• SMILES： O(C(N(CCCOCC)CC(C(=O)O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.20457303g/mol
• Monoisotopic Mass: 411.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid

Comprehensive Guide to 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid (CAS No. 2172448-73-4)

3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid (CAS No. 2172448-73-4) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential for solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc protecting group and an ethoxypropyl side chain, makes it a valuable building block in the development of novel therapeutic peptides and bioconjugates.

The increasing demand for peptide-based drugs has driven research into advanced amino acid derivatives like 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid. Researchers are particularly interested in its role in drug discovery and biomedical applications, as it offers improved stability and solubility compared to traditional peptide synthesis reagents. With the rise of personalized medicine and targeted therapies, this compound is gaining attention for its potential in designing next-generation biologics.

One of the key advantages of 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid is its compatibility with automated peptide synthesizers, making it a preferred choice for high-throughput peptide production. The Fmoc group provides excellent protection during synthesis while allowing for mild deprotection conditions, minimizing side reactions. Additionally, the ethoxypropyl moiety enhances the compound's solubility in organic solvents, facilitating efficient coupling reactions in SPPS protocols.

In recent years, the compound has been explored for its potential in cancer research, particularly in the development of peptide-drug conjugates (PDCs). Its structural features enable the incorporation of hydrophobic drug molecules into peptide sequences, improving their delivery and efficacy. This aligns with the growing trend in precision oncology, where researchers seek to develop target-specific therapeutics with reduced off-target effects.

The synthesis and application of 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid also intersect with the field of biomaterials science. Its ability to form stable amide bonds makes it useful for modifying polymer surfaces and creating biofunctional materials. This has implications for tissue engineering and drug delivery systems, where controlled peptide presentation is crucial for biological activity.

From a commercial perspective, the market for Fmoc-protected amino acids like 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid is expanding rapidly, driven by increasing investments in biopharmaceutical research. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality peptide synthesis building blocks to accelerate their drug development pipelines. The compound's stability under standard storage conditions further enhances its appeal for industrial applications.

Quality control is paramount when working with 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid, as impurities can significantly impact peptide synthesis outcomes. Advanced analytical techniques such as HPLC and mass spectrometry are typically employed to verify the compound's purity and identity. Researchers should pay particular attention to the removal of Fmoc-deprotection byproducts during synthesis to ensure optimal performance in downstream applications.

Looking ahead, the versatility of 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid positions it as a key player in emerging areas of chemical biology and medicinal chemistry. Its applications in peptide stapling, macrocycle synthesis, and protein engineering are currently being investigated, opening new possibilities for drug design. As the demand for peptide therapeutics continues to grow, this compound is expected to play an increasingly important role in pharmaceutical innovation.

For researchers working with 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid, proper handling and storage are essential to maintain its reactivity. The compound should be stored in a cool, dry environment, protected from light and moisture. When used in peptide synthesis, careful consideration should be given to coupling reagents and conditions to maximize yield and minimize racemization. These practical considerations are crucial for achieving reproducible results in both academic and industrial settings.

The development of 3-(3-ethoxypropyl)({(9H-fluoren-9-yl)methoxycarbonyl})amino-2-methylpropanoic acid derivatives with modified properties represents an active area of research. Scientists are exploring variations in the side chain length and protecting group strategies to tailor the compound's characteristics for specific applications. This approach aligns with the broader trend in molecular design to create customized building blocks for drug discovery programs targeting challenging biological targets.